Cas no 315671-23-9 (4-2-(3-Iodo-4-methoxybenzoyl)hydrazino-4-oxobutanoic acid)

• Product Name: 4-2-(3-Iodo-4-methoxybenzoyl)hydrazino-4-oxobutanoic acid
• CAS No: 315671-23-9
• MF: C₁₂H₁₃IN₂O₅
• MW: 392.146495580673
• CID: 5730067
• PubChem ID: 1787532
• Update Time: 2025-07-23

4-2-(3-Iodo-4-methoxybenzoyl)hydrazino-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• SR-01000325907
• 315671-23-9
• CS-0333092
• AN-329/14296008
• 4-[2-(3-iodo-4-methoxybenzoyl)hydrazinyl]-4-oxobutanoic acid
• SR-01000325907-1
• STK038842
• AKOS000488255
• 4-[2-(3-iodo-4-methoxybenzoyl)hydrazino]-4-oxobutanoic acid
• 4-(2-(3-Iodo-4-methoxybenzoyl)hydrazinyl)-4-oxobutanoic acid
• 4-{2-[(3-iodo-4-methoxyphenyl)carbonyl]hydrazinyl}-4-oxobutanoic acid
• Butanedioic acid, 1-[2-(3-iodo-4-methoxybenzoyl)hydrazide]
• 4-2-(3-Iodo-4-methoxybenzoyl)hydrazino-4-oxobutanoic acid

• Inchi： 1S/C12H13IN2O5/c1-20-9-3-2-7(6-8(9)13)12(19)15-14-10(16)4-5-11(17)18/h2-3,6H,4-5H2,1H3,(H,14,16)(H,15,19)(H,17,18)
• InChI Key： OOCDEIQLNKLBFC-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)C(NNC(CCC(=O)O)=O)=O)OC

Computed Properties

• Exact Mass: 391.98692g/mol
• Monoisotopic Mass: 391.98692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.735±0.06 g/cm3(Predicted)
• Boiling Point: 671.7±55.0 °C(Predicted)
• pka: 5.00±0.10(Predicted)

Additional information on 4-2-(3-Iodo-4-methoxybenzoyl)hydrazino-4-oxobutanoic acid

4-2-(3-Iodo-4-methoxybenzoyl)hydrazino-4-oxobutanoic Acid: A Comprehensive Overview

The compound 4-2-(3-Iodo-4-methoxybenzoyl)hydrazino-4-oxobutanoic acid, with the CAS number 315671-23-9, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a hydrazine group, an oxobutanoic acid moiety, and a substituted benzoyl group with iodine and methoxy substituents. Recent studies have highlighted its potential applications in drug development, particularly in the design of bioactive molecules with tailored properties.

The molecular structure of 4-2-(3-Iodo-4-methoxybenzoyl)hydrazino-4-oxobutanoic acid is intriguing due to the presence of multiple functional groups that can interact with biological systems. The iodine atom at the 3-position of the benzoyl ring introduces electronic effects that can influence the compound's reactivity and bioavailability. Meanwhile, the methoxy group at the 4-position contributes to the molecule's hydrophobicity, which is crucial for its potential role in drug delivery systems. The hydrazine group is known for its ability to form hydrogen bonds, making it a valuable component in the design of bioactive molecules.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stability and reactivity under various conditions. Studies have shown that 4-2-(3-Iodo-4-methoxybenzoyl)hydrazino-4-oxobutanoic acid can undergo a range of chemical transformations, including condensation reactions and cyclizations, which are essential for its application in medicinal chemistry. The compound's ability to form stable complexes with metal ions has also been explored, opening up new avenues for its use in catalysis and materials science.

In terms of biological activity, this compound has demonstrated promising results in vitro assays targeting various enzymes and receptors. For instance, it has shown inhibitory activity against certain kinases, suggesting its potential as a lead compound for anti-cancer drug development. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms at the molecular level.

The synthesis of 4-2-(3-Iodo-4-methoxybenzoyl)hydrazino-4-oxobutanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the benzoyl derivative through Friedel-Crafts acylation and subsequent coupling reactions to introduce the hydrazine group. The optimization of reaction conditions has been critical to achieving high yields and ensuring the purity of the final product.

From an environmental perspective, this compound's degradation pathways and ecological impact have been studied to ensure its safe handling and disposal. Research indicates that it undergoes rapid hydrolysis under alkaline conditions, minimizing its persistence in aquatic environments. This information is crucial for compliance with regulatory standards and sustainable chemical practices.

In conclusion, 4-2-(3-Iodo-4-methoxybenzoyl)hydrazino-4-oxobutanoic acid represents a significant advancement in organic chemistry, offering a versatile platform for exploring new chemical entities with therapeutic potential. Its unique structure, coupled with recent findings on its biological activity and synthetic accessibility, positions it as a valuable asset in both academic research and industrial applications.